Cas no 70311-60-3 (BENZENAMINIUM, N,N,N-TRIMETHYL-3-(TRIFLUOROACETYL)-, IODIDE)

BENZENAMINIUM, N,N,N-TRIMETHYL-3-(TRIFLUOROACETYL)-, IODIDE structure
70311-60-3 structure
Product Name:BENZENAMINIUM, N,N,N-TRIMETHYL-3-(TRIFLUOROACETYL)-, IODIDE
CAS No:70311-60-3
MF:C11H13F3INO
MW:359.126705884933
CID:3361630
PubChem ID:15653905
Update Time:2025-04-21

BENZENAMINIUM, N,N,N-TRIMETHYL-3-(TRIFLUOROACETYL)-, IODIDE Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINIUM, N,N,N-TRIMETHYL-3-(TRIFLUOROACETYL)-, IODIDE
    • Benzenaminium, N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)-, iodide (1:1)
    • 70311-60-3
    • GLXC-01969
    • m-(N,N,N-Trimethylammonio)-2,2,2-trifluoroacetophenone iodide
    • Trimethyl-[3-(2,2,2-trifluoro-acetyl)-phenyl]-ammonium iodede
    • DTXSID001337153
    • Inchi: 1S/C11H13F3NO.HI/c1-15(2,3)9-6-4-5-8(7-9)10(16)11(12,13)14;/h4-7H,1-3H3;1H/q+1;/p-1
    • InChI Key: BQXBXBQXMANQRY-UHFFFAOYSA-M
    • SMILES: C(C1C=CC=C([N+](C)(C)C)C=1)(=O)C(F)(F)F.[I-]

Computed Properties

  • Exact Mass: 358.99940Da
  • Monoisotopic Mass: 358.99940Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
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